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roxburghiadiol A roxburghiadiol A
Brand Name: Vulcanchem
CAS No.: 103629-94-3
VCID: VC0010120
InChI: InChI=1S/C29H48O2/c1-18(2)19(3)7-8-20(4)22-10-11-27(6)25-16-24(31)23-15-21(30)9-12-28(23)17-29(25,28)14-13-26(22,27)5/h18,20-25,30-31H,3,7-17H2,1-2,4-6H3/t20-,21+,22-,23-,24+,25+,26-,27+,28-,29+/m1/s1
SMILES: CC(C)C(=C)CCC(C)C1CCC2(C1(CCC34C2CC(C5C3(C4)CCC(C5)O)O)C)C
Molecular Formula: C29H48O2
Molecular Weight: 428.7 g/mol

roxburghiadiol A

CAS No.: 103629-94-3

Main Products

VCID: VC0010120

Molecular Formula: C29H48O2

Molecular Weight: 428.7 g/mol

roxburghiadiol A - 103629-94-3

CAS No. 103629-94-3
Product Name roxburghiadiol A
Molecular Formula C29H48O2
Molecular Weight 428.7 g/mol
IUPAC Name (1S,3R,6S,8S,9S,11S,12S,15R,16R)-12,16-dimethyl-15-[(2R)-6-methyl-5-methylideneheptan-2-yl]pentacyclo[9.7.0.01,3.03,8.012,16]octadecane-6,9-diol
Standard InChI InChI=1S/C29H48O2/c1-18(2)19(3)7-8-20(4)22-10-11-27(6)25-16-24(31)23-15-21(30)9-12-28(23)17-29(25,28)14-13-26(22,27)5/h18,20-25,30-31H,3,7-17H2,1-2,4-6H3/t20-,21+,22-,23-,24+,25+,26-,27+,28-,29+/m1/s1
Standard InChIKey FLFAKBJFVNSCHC-HFOFPBCXSA-N
Isomeric SMILES C[C@H](CCC(=C)C(C)C)[C@H]1CC[C@@]2([C@@]1(CC[C@]34[C@H]2C[C@@H]([C@@H]5[C@]3(C4)CC[C@@H](C5)O)O)C)C
SMILES CC(C)C(=C)CCC(C)C1CCC2(C1(CCC34C2CC(C5C3(C4)CCC(C5)O)O)C)C
Canonical SMILES CC(C)C(=C)CCC(C)C1CCC2(C1(CCC34C2CC(C5C3(C4)CCC(C5)O)O)C)C
Synonyms 4-bisnormethyl-24-methylenecycloarta-3,6-diol
roxburghiadiol A
roxburghiadiol B
PubChem Compound 175940
Last Modified Nov 11 2021
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